Cas no 338756-68-6 (1,3-Diazepane-2,4,6-trione)

• Product Name: 1,3-Diazepane-2,4,6-trione
• CAS No: 338756-68-6
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• MDL: MFCD00142103
• CID: 1460656
• PubChem ID: 1478587
• Update Time: 2025-04-20

1,3-Diazepane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 1,3-Diazepane-2,4,6-trione
• SCHEMBL3067298
• MFCD00142103
• 1,3-diazepane-2,4,6-trione, AldrichCPR
• 5F-053
• VNRTZMCRXMBZIP-UHFFFAOYSA-N
• 338756-68-6
• AKOS002337012

• MDL： MFCD00142103
• Inchi： 1S/C5H6N2O3/c8-3-1-4(9)7-5(10)6-2-3/h1-2H2,(H2,6,7,9,10)
• InChI Key： VNRTZMCRXMBZIP-UHFFFAOYSA-N
• SMILES： O=C1CC(NC(NC1)=O)=O

Computed Properties

• Exact Mass: 142.03788
• Monoisotopic Mass: 142.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 75.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,3-diazepanes